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This guide provides a comprehensive comparison of the performance of various functionalized
Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs). It is
intended for researchers, scientists, and professionals in drug development and materials
science, offering an objective analysis supported by experimental data. We delve into their
efficacy in adsorption, catalysis, and stability, providing detailed experimental protocols and
visual workflows to facilitate understanding and application.

Introduction to Functionalized Ce-UiO-66

The UiO-66 framework, known for its exceptional thermal and chemical stability, consists of
hexanuclear metal clusters connected by 1,4-benzenedicarboxylate (BDC) linkers.[1][2][3]
Replacing the typical Zirconium (Zr) metal center with Cerium (Ce) introduces unique redox
properties, making Ce-UiO-66 and its derivatives highly promising for applications in catalysis,
adsorption, and potentially drug delivery.[1][4][5] Functionalization of the BDC linker with
different chemical groups (e.g., -NHz, -NOz, -OH, -CHs, -Br) allows for the fine-tuning of the
MOF's physicochemical properties, such as porosity, surface area, and electronic
characteristics, thereby enhancing its performance for specific applications.[6][7][8]

Performance in Adsorption Applications
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Functionalized Ce-UiO-66 derivatives have demonstrated significant potential as adsorbents
for a wide range of pollutants, including dyes, pharmaceuticals, and industrial chemicals. The
introduction of functional groups can enhance the affinity and capacity for specific molecules.

Ce-Ui0-66 MOFs are effective for water remediation, capable of removing various toxic
pollutants.[4][9] The parent Ce-UiO-66 has shown high adsorption capacities for contaminants
like Congo red, methylene blue, and the pharmaceutical diclofenac sodium.[4]
Functionalization can further boost this performance; for instance, Ce-doped UiO-66-NH:
exhibits an adsorption capacity for sulfathiazole (ST) that is nearly ten times higher than that of
the non-doped UiO-66-NH2.[4]

Table 1: Adsorption Capacities of Ce-UiO-66 Derivatives for Aqueous Pollutants

Max. Adsorption

Adsorbent Pollutant . Reference
Capacity (mgl/g)
Ce-UiO-66 Congo Red (CR) 793.7 [4]
_ Diclofenac Sodium
Ce-UiO-66 485.4 [4]
(DCF)

Ce-UiO-66 Methylene Blue (MB) 110 [4]
Ce-UiO-66 Fluoride (F7) 66.1 [4]
Ce-UiO-66 Cr(VI) 30 [4]
Ce-MOF-808 Cr(VI) 42.74 [10]

| Green Synthesized Ce-Ui0O-66 | Congo Red (CR) | 285.71 |[11] |

Amino-functionalization has been proven to significantly enhance CO:z capture performance.
The Ce-Ui0O-66-NH: derivative shows a 63% higher CO2z uptake and an 84% greater CO2/Nz
selectivity compared to the parent Ce-UiO-66 at 273 K and 1 bar.[8][12] This improvement is
attributed to the increased affinity for CO2 due to the polar amino groups.[13]

Table 2. COz Adsorption Performance of Functionalized Ce-UiO-66
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CO2 Uptake ..
Adsorbent CO2/N2 Selectivity Reference
(mmolig) at 273 K
Ce-UiO-66 ~1.3 - [81[12]
) 84% higher than Ce-
Ce-UiO-66-NH: ~2.12 _ [8][12]
UiO-66

| UiO-66-NH2/GO Composite | 6.41 | 28.45 |[14] |

Performance in Catalytic Applications

The redox activity of the Ce**/Ce3* couple makes Ce-UiO-66 derivatives excellent candidates
for catalysis and photocatalysis.

A series of functionalized Ce-UiO-66-X (where X = -NHz, -OH, -H, -NOz2, -COOH) materials
have been synthesized for the photocatalytic degradation of dyes.[15][16] The Ce-UiO-66-NHz,
Ce-Ui0-66-0OH, and Ce-UiO-66-H variants show remarkable activity, degrading anionic dyes
like Alizarin Red S and Congo Red within 1 to 3 minutes under UV and visible light.[15] These
materials also exhibit excellent photostability and can be recycled for at least five cycles without
a significant loss of activity.[15]

Ligand functionalization also modulates the photocatalytic oxidation of benzylamine.[7] The
UiO-66(Ce)-CHs derivative showed the highest conversion rate among a series including -H, -
Br, and -NO2 functional groups.[7] This is attributed to the modulation of the quantity and acid
strength of coordinatively unsaturated Ce sites, which act as Lewis acid sites.[7]

Table 3: Photocatalytic Performance of Functionalized Ce-UiO-66 Derivatives
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Target Performance o
Catalyst . Conditions Reference
Substrate Metric
. Rapid -
. Alizarin Red S, . UV/Visible
Ce-Ui0-66-NH:2 degradation . [15]
Congo Red . Light
(1-3 min)
o Rapid
) Alizarin Red S, ) o )
Ce-UiO-66-OH degradation (1-3 UV/Visible Light [15]
Congo Red )
min)
) Benzylamine Highest o .
UiO-66(Ce)-CHs T ] Visible Light [7]
Oxidation conversion

| Ce/Zr-UiO-66-FA-P | Hexachlorobenzene | 99.5% degradation efficiency | 250 °C [[17] |

Ce-Ui0-66, in conjunction with TEMPO, has been successfully used for the aerobic oxidation
of benzyl alcohol.[1] A system using Ce-UiO-66-BDC activated at 220 °C achieved an 88%
conversion of benzyl alcohol with complete selectivity to benzaldehyde. This highlights a
synergistic effect between the MOF and TEMPO, a phenomenon not observed with the Zr-UiO-
66 analogue. The dimethyl-functionalized Ce-UiO-66-(CHs)2 has also shown catalytic activity in
the oxidation of styrene and cyclohexene.[18]

Stability of Ce-UiO-66 Derivatives

Stability is a critical factor for practical applications. Ce-UiO-66 derivatives generally exhibit
good thermal and chemical stability.

e Thermal Stability: The parent Ce-UiO-66-BDC is stable up to 300-375 °C in air.[2]
Functionalization can influence this; for example, Ce-UiO-66-NO2 has a similar stability
profile, whereas other functional groups may lead to slightly lower decomposition
temperatures. The dimethyl-functionalized version, Ce-Ui0O-66-(CHs)z, is stable up to 300 °C.
[18]

o Chemical Stability: Ce-UiO-66-BDC maintains its structure in various organic solvents and
water, though it decomposes in strong acidic (2 M HCI) and basic (2 M NaOH) media. The
dimethyl-functionalized derivative is also stable after treatment with water, methanol, acetic
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acid, and 1 M HCI.[18] However, the Ce analogue is generally considered relatively less
stable than its Zr and Hf counterparts in the presence of formic acid.[3]

Relevance to Drug Delivery

While the bulk of research on UiO-66 for drug delivery has focused on the zirconium-based
version due to its high biocompatibility and stability, the principles are relevant to Ce-UiO-66.
[19][20][21][22] The high porosity, large surface area, and tunable surface chemistry of the UiO-
66 structure make it an excellent candidate for loading and delivering therapeutic agents.[19]
[21] Functional groups like -NH2 can improve drug loading capacity.[21] For instance, in a study
on Zr-UiO-66, the -NH:z functionalized version showed a higher drug loading capacity (40.1%)
for quercetin compared to the parent MOF (32.9%).[21] Surface modifications, such as
PEGylation, have been shown to enhance stability in physiological media and enable pH-
responsive drug release for Zr-UiO-66 nanopatrticles.[23] These strategies could foreseeably be
applied to Ce-UiO-66 to develop novel drug delivery systems, although further research is
required to fully assess its biocompatibility and performance in this context.

Experimental Protocols & Methodologies
A. General Synthesis of Functionalized Ce-UiO-66
(Solvothermal Method)

This protocol is a generalized representation based on various reported syntheses.[1][18]

Precursor Solution: Dissolve the cerium salt (e.g., ammonium cerium(IV) nitrate) in a solvent,
typically N,N-dimethylformamide (DMF).

e Ligand Solution: In a separate container, dissolve the functionalized linker (e.g., 2-
aminoterephthalic acid for Ce-UiO-66-NH2) in DMF. A modulator, such as acetic acid or
formic acid, may be added to control crystal size and defects.

e Mixing and Reaction: Combine the two solutions in a Teflon-lined autoclave. Seal the
autoclave and heat it in an oven at a specific temperature (e.g., 100-120 °C) for a duration
ranging from minutes to hours (e.g., 15 minutes to 24 hours).[5][18]

« Purification: After cooling to room temperature, collect the resulting powder by centrifugation
or filtration.
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e Washing: Wash the product repeatedly with DMF and then with a solvent like methanol or
ethanol to remove unreacted precursors and residual DMF.

 Activation: Dry the purified product under vacuum at an elevated temperature (e.g., 120-220
°C) to remove solvent molecules from the pores.[5]

B. Batch Adsorption Experiments

o Preparation: Prepare stock solutions of the target pollutant (e.g., Congo red dye, diclofenac
sodium) in deionized water.[4]

o Experiment: Add a known mass of the activated Ce-UiO-66 derivative to a series of flasks
containing the pollutant solution at various initial concentrations.

o Equilibrium: Agitate the flasks on a shaker at a constant temperature for a predetermined
time to reach adsorption equilibrium.

e Analysis: Separate the adsorbent from the solution by centrifugation. Analyze the remaining
concentration of the pollutant in the supernatant using UV-Vis spectroscopy or another
appropriate analytical technique.

o Calculation: The amount of pollutant adsorbed at equilibrium (ge, in mg/g) is calculated using
the formula: ge = (Co - Ce) * V/ m where Co and Ce are the initial and equilibrium
concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the
adsorbent (g).

C. Photocatalytic Degradation Assay

o Catalyst Suspension: Disperse a specific amount of the Ce-UiO-66 photocatalyst in an
agueous solution of the target dye (e.g., Alizarin Red S).[15]

o Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60
minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the
dye molecules.

« Irradiation: Expose the suspension to a light source (e.g., UV lamp or a solar simulator).[15]
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» Sampling: At regular time intervals, withdraw aliquots of the suspension. Centrifuge the
samples to remove the photocatalyst.

e Analysis: Measure the absorbance of the supernatant at the maximum wavelength of the dye
using a UV-Vis spectrophotometer to determine the change in concentration.

o Evaluation: The degradation efficiency is calculated as: Efficiency (%) = (Co - Ct) / Co * 100
where Co is the initial concentration after equilibrium and Ct is the concentration at time t.

Visualizations
Diagrams of Workflows and Mechanisms
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Synthesis

Ce Salt + Functionalized Linker

Solvothermal Reaction
(DMF, Modulator)

Washing & Activation

Performance Evaluation

A 4
TGA (Stability) ‘

Drug Loading/Release
(Potential)

Adsorption Tests
(Dyes, CO2, etc.)

Catalytic/Photocatalytic

PXRD (Structure) Tests

FTIR (Functional Groups) N2 Sorption (Surface Area)

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis and evaluation workflow for functionalized Ce-UiO-66.
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Caption: General mechanism for photocatalytic degradation of pollutants.
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Caption: Effect of linkers on Ce-UiO-66 properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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